Cas no 1235440-80-8 (Methyl 3-(2-Amino-1,3-thiazol-5-yl)methylbenzoate Hydrochloride)

• Product Name: Methyl 3-(2-Amino-1,3-thiazol-5-yl)methylbenzoate Hydrochloride
• CAS No: 1235440-80-8
• MF: C₁₂H₁₃ClN₂O₂S
• MW: 284.761820554733
• CID: 4579578
• Update Time: 2025-10-20

Methyl 3-(2-Amino-1,3-thiazol-5-yl)methylbenzoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[(2-Amino-1,3-thiazol-5-yl)methyl]benzoate Hydrochloride
• Methyl 3-(2-Amino-1,3-thiazol-5-yl)methylbenzoate Hydrochloride

• Inchi： 1S/C12H12N2O2S.ClH/c1-16-11(15)9-4-2-3-8(5-9)6-10-7-14-12(13)17-10;/h2-5,7H,6H2,1H3,(H2,13,14);1H
• InChI Key： RRNSYZKCYAQTLJ-UHFFFAOYSA-N
• SMILES： C(C1SC(N)=NC=1)C1C=CC=C(C(=O)OC)C=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-(2-Amino-1,3-thiazol-5-yl)methylbenzoate Hydrochloride

Comprehensive Overview of Methyl 3-(2-Amino-1,3-thiazol-5-yl)methylbenzoate Hydrochloride (CAS No. 1235440-80-8)

Methyl 3-(2-Amino-1,3-thiazol-5-yl)methylbenzoate Hydrochloride (CAS No. 1235440-80-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name, features a unique molecular structure combining a thiazole ring and a methylbenzoate moiety, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

The thiazole component of this compound is a heterocyclic structure known for its presence in numerous bioactive molecules. This structural feature is often associated with antimicrobial, anti-inflammatory, and anticancer properties, making Methyl 3-(2-Amino-1,3-thiazol-5-yl)methylbenzoate Hydrochloride a subject of ongoing studies. Recent trends in drug development emphasize the importance of such heterocyclic compounds, as they offer diverse pharmacological profiles with minimal side effects. This aligns with the current focus on green chemistry and sustainable drug synthesis, where efficiency and environmental impact are prioritized.

In the context of CAS No. 1235440-80-8, the hydrochloride salt form enhances the compound's solubility and stability, which are critical factors in formulation development. This aspect is particularly relevant to researchers exploring drug delivery systems, a hot topic in modern pharmacology. The ability to improve bioavailability and control release rates is a key challenge addressed by such derivatives. Additionally, the methylbenzoate group contributes to the compound's lipophilicity, influencing its membrane permeability and interaction with biological targets.

The synthesis of Methyl 3-(2-Amino-1,3-thiazol-5-yl)methylbenzoate Hydrochloride involves multi-step organic reactions, often starting from readily available precursors. This process is optimized for high yield and purity, ensuring consistency in research applications. Recent advancements in flow chemistry and catalytic methods have further streamlined the production of similar compounds, reducing waste and improving scalability. These innovations are part of a broader shift toward automated synthesis and AI-driven molecular design, which are transforming the pharmaceutical industry.

From a regulatory perspective, CAS No. 1235440-80-8 is not classified as a hazardous material, making it accessible for academic and industrial research. However, proper handling protocols are still recommended to ensure safety and reproducibility. The compound's stability under various storage conditions has been documented, providing researchers with clear guidelines for its use. This reliability is essential for high-throughput screening and combinatorial chemistry applications, where consistency is paramount.

Looking ahead, the potential of Methyl 3-(2-Amino-1,3-thiazol-5-yl)methylbenzoate Hydrochloride extends beyond its current applications. With the rise of computational drug design and machine learning in chemistry, this compound could serve as a scaffold for novel therapeutics. Its modular structure allows for easy modification, enabling the exploration of structure-activity relationships (SAR) in drug candidates. This adaptability is crucial in addressing emerging health challenges, such as antibiotic resistance and chronic diseases.

In summary, Methyl 3-(2-Amino-1,3-thiazol-5-yl)methylbenzoate Hydrochloride (CAS No. 1235440-80-8) represents a versatile and promising compound in modern chemical research. Its unique properties and broad applicability make it a valuable tool for scientists exploring new frontiers in drug development and molecular biology. As the field continues to evolve, this compound is likely to play an increasingly important role in advancing therapeutic innovations.